Cas no 99-30-9 (2,6-Dichloro-4-nitroaniline (Dichloran))

• Product Name: 2,6-Dichloro-4-nitroaniline (Dichloran)
• CAS No: 99-30-9
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD00007677
• CID: 35012
• PubChem ID: 7430
• Update Time: 2026-05-14

2,6-Dichloro-4-nitroaniline (Dichloran) Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-nitroaniline
• dicloran
• 2,6-Dibromo-4-nitroaniline (Botran)
• 2,​6-​Dichloro-​4-​nitroaniline (Dichloran)
• Botran
• Dichloran
• Dicloran Solution
• 1-amino-2,6-dichloro-4-nitrobenzene
• 2,6-dichloro-4-nitrobenzenamine
• 2,6-dichloro-p-nitroaniline
• 4-nitro-2,6-dichloroaniline
• Allisan
• Bortran
• CDNA
• DCNA
• Dichloran Solution, 1,000 mg
• Ditranil
• L, 2 x 25 ml
• Resisan
• Batran
• Benzenamine, 2,6-dichloro-4-nitro-
• DCNA (fungicide)
• Dichloran (amine fungicide)
• Dicloran [BSI]
• Botran 45W
• 2,6-Dichlor-4-nitroanilin
• Caswell No. 311
• 4-Nitroaniline, 2,6-dichloro-
• CNA
• Aniline, 2,6-dichloro-4-nitro-
• 2,6-Dichlor-4-n
• 2,6-Dichloro-4-nitroaniline,98%
• 2,6-Dichloro-4-nitroaniline (Dichloran)

• MDL： MFCD00007677
• Inchi： 1S/C6H4Cl2N2O2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H,9H2
• InChI Key： BIXZHMJUSMUDOQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C(C=1N([H])[H])Cl)[N+](=O)[O-]
• BRN： 1459581

Computed Properties

• Exact Mass: 205.96500
• Monoisotopic Mass: 205.964983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Yellow needle like crystals.
• Density: 1.6257 (rough estimate)
• Melting Point: 190-192 °C (lit.)
• Boiling Point: 130°C/2.3mmHg(lit.)
• Flash Point: 130°C/2mm
• Refractive Index: 1.6560 (estimate)
• Solubility: 0.006g/l (HSDB)
• Water Partition Coefficient: 1 g/L (60 ºC)
• PSA: 71.84000
• LogP: 3.58820
• Solubility: It is poorly soluble in water and easily soluble in ethanol. Its solubility in acetone, chloroform and ethyl acetate is 3.4%, 1.2% and 1.9%, respectively.

2,6-Dichloro-4-nitroaniline (Dichloran) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H300,H310,H330,H373,H411
• Warning Statement： P260,P264,P273,P280,P284,P301+P310
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 26/27/28-33-51/53
• Safety Instruction： S22-S26-S36-S37/39
• RTECS：BX2975000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides